Cas no 2580097-71-6 (methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate)

Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative featuring a trifluoromethyl group at the 3-position and a methyl ester at the 2-position. Its stereospecific (2S,3S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the ester functionality allows for further derivatization. This compound is commonly employed in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its high enantiomeric purity and structural versatility make it a preferred choice for researchers developing novel compounds with tailored pharmacological properties. Proper handling under inert conditions is recommended due to its sensitivity.
methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate structure
2580097-71-6 structure
Product Name:methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate
CAS No:2580097-71-6
MF:C7H10F3NO2
MW:197.155012607574
CID:5656657
PubChem ID:124668635
Update Time:2025-11-01

methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate
    • EN300-27732017
    • 2580097-71-6
    • Inchi: 1S/C7H10F3NO2/c1-13-6(12)5-4(2-3-11-5)7(8,9)10/h4-5,11H,2-3H2,1H3/t4-,5-/m0/s1
    • InChI Key: OFICJXJNWQDYSM-WHFBIAKZSA-N
    • SMILES: FC([C@H]1CCN[C@@H]1C(=O)OC)(F)F

Computed Properties

  • Exact Mass: 197.06636305g/mol
  • Monoisotopic Mass: 197.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

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Additional information on methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate

Methyl (2S,3S)-3-(Trifluoromethyl)Pyrrolidine-2-Carboxylate (CAS No. 2580097-71-6): A Comprehensive Overview

Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate, identified by its CAS number 2580097-71-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its chiral pyrrolidine core and the presence of a trifluoromethyl group, has garnered attention due to its potential applications in drug development and synthetic chemistry. The stereochemistry of the pyrrolidine ring, specifically the (2S,3S) configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

The synthesis of Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in many pharmacological contexts. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties.

In the realm of medicinal chemistry, Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate has been explored for its potential as a building block in the design of novel therapeutic agents. The pyrrolidine scaffold is a common motif in bioactive molecules, and modifications to this core structure can lead to compounds with enhanced efficacy and selectivity. The presence of the (2S,3S) stereochemistry suggests that this compound may exhibit specific interactions with biological receptors or enzymes, making it a valuable candidate for further investigation.

Recent studies have demonstrated the utility of Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate in the development of small-molecule inhibitors. For instance, researchers have investigated its potential as a scaffold for targeting enzymes involved in inflammatory pathways. The combination of the chiral pyrrolidine ring and the electron-withdrawing nature of the trifluoromethyl group may facilitate optimal binding to these targets, leading to potent inhibitory effects. Such findings underscore the importance of this compound in drug discovery efforts.

The pharmacokinetic properties of Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate are also subjects of interest. The trifluoromethyl group is known to improve lipophilicity and reduce metabolic clearance, which can be advantageous for achieving prolonged drug action. Additionally, the stereochemical purity of this compound ensures consistent pharmacological responses across different formulations. These attributes make it a promising candidate for further development into a therapeutic agent.

In conclusion, Methyl (2S,3S)-3-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 2580097-71-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and optimization of next-generation therapeutics.

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